N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H13N5O2S/c1-18-14(21)19(17-16-18)11-6-4-10(5-7-11)15-13(20)9-12-3-2-8-22-12/h2-8H,9H2,1H3,(H,15,20)
• InChI Key: OSDUHXPOLMNCHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)CC3=CC=CS3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C14H13N5O2S and its molecular weight is 315.35. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structural similarities to N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(thiophen-2-yl)acetamide have been explored for their anticancer properties. For instance, derivatives of thiazole, such as those studied by Evren et al. (2019), have shown promising selective cytotoxicity against human lung adenocarcinoma cells (A549), indicating potential for anticancer drug development Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019).

Antimicrobial Activity

The exploration of novel compounds for antimicrobial applications is crucial in addressing the rising challenge of drug-resistant pathogens. Baviskar, B. A., Khadabadi, S. S., & Deore, S. (2013) have synthesized new thiazolidin-4-one derivatives, showcasing potent antimicrobial activity against a range of bacterial and fungal strains. This emphasizes the potential of incorporating the core structure of N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(thiophen-2-yl)acetamide into antimicrobial agents Baviskar, B. A., Khadabadi, S. S., & Deore, S. (2013).

Anti-inflammatory Activity

Compounds with tetrazole and thiophene moieties have been investigated for their anti-inflammatory effects. Sunder, K., & Maleraju, J. (2013) reported the synthesis of derivatives that exhibited significant anti-inflammatory activity, highlighting the therapeutic potential of such compounds in treating inflammation-related disorders Sunder, K., & Maleraju, J. (2013).

Hemolytic and Antimicrobial Activities

The study by Gul, S. et al. (2017) on 1,3,4-oxadiazole compounds, a class related to the tetrazole and thiophene derivatives, showed antimicrobial and less toxic hemolytic activities. This suggests the compounds' safety profile alongside their antimicrobial efficacy, indicating their potential for medical application Gul, S. et al. (2017).